Cas no 2157306-91-5 (4,4-difluoro-2,2-dimethylpentanal)

• Product Name: 4,4-difluoro-2,2-dimethylpentanal
• CAS No: 2157306-91-5
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5836566
• PubChem ID: 165874265
• Update Time: 2025-10-30

4,4-difluoro-2,2-dimethylpentanal Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2,2-dimethylpentanal
• 2157306-91-5
• EN300-1620079

• Inchi： 1S/C7H12F2O/c1-6(2,5-10)4-7(3,8)9/h5H,4H2,1-3H3
• InChI Key： XUXXEPVVSPFEGU-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C=O)(C)C)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4-difluoro-2,2-dimethylpentanal

Comprehensive Overview of 4,4-Difluoro-2,2-dimethylpentanal (CAS No. 2157306-91-5): Properties, Applications, and Industry Insights

4,4-Difluoro-2,2-dimethylpentanal (CAS No. 2157306-91-5) is a fluorinated aldehyde compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoro and dimethyl groups in its molecular framework enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. This article delves into the compound's physicochemical properties, synthetic pathways, and emerging applications, while addressing frequently searched queries such as "4,4-difluoro-2,2-dimethylpentanal synthesis" and "CAS 2157306-91-5 uses."

The molecular formula of 4,4-difluoro-2,2-dimethylpentanal is C7H12F2O, with a molar mass of 150.17 g/mol. Its fluorine substituents contribute to its lipophilicity, a property highly sought after in drug design to improve membrane permeability. Researchers often explore "fluorinated aldehydes in medicinal chemistry" or "difluoro compounds for crop protection" to understand its role in modern applications. The compound's boiling point and solubility data are critical for industrial-scale processing, yet these parameters remain under active investigation due to its niche status.

In the context of sustainability, 4,4-difluoro-2,2-dimethylpentanal aligns with the growing demand for green chemistry alternatives. Its potential as a building block for biodegradable materials has sparked interest, particularly in searches like "eco-friendly fluorochemicals." Recent studies highlight its utility in catalyzing reactions with reduced energy consumption, addressing the "energy-efficient synthesis" trend. Furthermore, its compatibility with flow chemistry systems—a hot topic in "continuous manufacturing" discussions—positions it as a candidate for scalable production.

From a commercial perspective, suppliers and manufacturers frequently query "CAS 2157306-91-5 suppliers" or "pricing trends for fluorinated aldehydes." While global availability is currently limited to specialized chemical distributors, its adoption in high-value fine chemicals suggests a promising market trajectory. Analytical techniques such as NMR and GC-MS are essential for quality control, as emphasized in searches like "characterization of fluorinated aldehydes." Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores its safe handling protocols.

Innovative applications of 4,4-difluoro-2,2-dimethylpentanal extend to material science, where its incorporation into polymers enhances thermal stability—a topic often explored under "fluoropolymers for electronics." Additionally, its role in flavor and fragrance formulations (though less common) is being investigated, linking to niche searches like "fluorinated aroma compounds." As AI-driven drug discovery accelerates, this compound's relevance in "machine learning for molecular design" workflows is also gaining traction.

In summary, 4,4-difluoro-2,2-dimethylpentanal (CAS No. 2157306-91-5) exemplifies the intersection of specialty chemicals and cutting-edge research. Its multifaceted applications—from pharmaceuticals to sustainable materials—respond to pressing industry demands while aligning with digital-era search trends. Future studies may focus on optimizing its "large-scale production methods" or exploring novel derivatives, ensuring its continued relevance in scientific and industrial discourse.